Cas no 1178060-12-2 (2-(2,6-Difluorophenyl)thiazole-4-carbaldehyde)

• Product Name: 2-(2,6-Difluorophenyl)thiazole-4-carbaldehyde
• CAS No: 1178060-12-2
• MF: C₁₀H₅F₂NOS
• MW: 225.214607954025
• CID: 4561684
• Update Time: 2025-07-20

2-(2,6-Difluorophenyl)thiazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(2,6-Difluorophenyl)thiazole-4-carbaldehyde

• Inchi： 1S/C10H5F2NOS/c11-7-2-1-3-8(12)9(7)10-13-6(4-14)5-15-10/h1-5H
• InChI Key： BXCDORWGKRDBAP-UHFFFAOYSA-N
• SMILES： S1C=C(C=O)N=C1C1C(=CC=CC=1F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 232
• XLogP3: 2.6
• Topological Polar Surface Area: 58.2

Additional information on 2-(2,6-Difluorophenyl)thiazole-4-carbaldehyde

Introduction to 2-(2,6-Difluorophenyl)thiazole-4-carbaldehyde (CAS No. 1178060-12-2) and Its Emerging Applications in Chemical Biology

2-(2,6-Difluorophenyl)thiazole-4-carbaldehyde, identified by the CAS number 1178060-12-2, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural and pharmacological properties. This compound belongs to the thiazole class, a scaffold widely recognized for its biological activity and versatility in drug design. The presence of both fluorine atoms at the 2 and 6 positions of the phenyl ring, along with the aldehyde functionality at the 4-position of the thiazole ring, imparts distinct electronic and steric characteristics that make it a valuable building block for synthetic chemistry and medicinal applications.

The chemical structure of 2-(2,6-Difluorophenyl)thiazole-4-carbaldehyde consists of a central thiazole ring connected to a phenyl group substituted with two fluorine atoms. The aldehyde group (CHO) at the 4-position of the thiazole ring is highly reactive, making it susceptible to various nucleophilic additions and condensation reactions. These features have enabled its use in the synthesis of more complex molecules, including potential drug candidates and bioactive compounds.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with therapeutic potential. Among these, thiazole derivatives have emerged as a prominent class due to their broad spectrum of biological activities. 2-(2,6-Difluorophenyl)thiazole-4-carbaldehyde stands out as a particularly interesting molecule due to its ability to interact with biological targets in multiple ways. The fluorine atoms enhance lipophilicity and metabolic stability, while the aldehyde group provides a versatile handle for further functionalization.

One of the most compelling aspects of 2-(2,6-Difluorophenyl)thiazole-4-carbaldehyde is its potential as an intermediate in the synthesis of bioactive molecules. Researchers have leveraged its reactivity to develop inhibitors targeting various enzymatic pathways. For instance, studies have explored its utility in creating thiourea derivatives and other heterocyclic compounds that exhibit inhibitory effects on enzymes involved in cancer metabolism. The fluorinated phenyl ring has been shown to improve binding affinity by modulating hydrophobic interactions and electronic effects.

Recent advancements in computational chemistry have further enhanced the understanding of how 2-(2,6-Difluorophenyl)thiazole-4-carbaldehyde interacts with biological targets. Molecular docking studies have revealed that this compound can bind effectively to pockets on enzymes such as kinases and proteases, which are critical in numerous disease pathways. The combination of computational predictions with experimental validation has accelerated the discovery process, allowing researchers to fine-tune structures for improved efficacy.

The pharmaceutical industry has also shown interest in 2-(2,6-Difluorophenyl)thiazole-4-carbaldehyde as a scaffold for drug development. Its structural features make it amenable to modifications that can enhance pharmacokinetic properties such as solubility and bioavailability. For example, derivatives of this compound have been investigated for their potential antiviral and anti-inflammatory effects. The aldehyde group can be transformed into other functional moieties, such as amides or esters, which can alter binding profiles without losing core biological activity.

Another area where 2-(2,6-Difluorophenyl)thiazole-4-carbaldehyde has made significant contributions is in materials science. Beyond its biological applications, this compound has been explored for use in organic electronics due to its electron-deficient nature and ability to form stable radicals. Researchers have incorporated it into polymers and small-molecule emitters for light-emitting diodes (LEDs) and organic photovoltaics (OPVs). The fluorine substituents contribute to thermal stability and charge transport properties, making it a promising candidate for next-generation optoelectronic devices.

The synthesis of 2-(2,6-Difluorophenyl)thiazole-4-carbaldehyde itself is an intriguing challenge that highlights its synthetic utility. Multiple routes have been reported, ranging from palladium-catalyzed cross-coupling reactions to nucleophilic substitution strategies. The introduction of fluorine atoms requires careful control over reaction conditions to avoid unwanted side products. However, advances in synthetic methodologies have made it increasingly feasible to produce this compound in high yields and purity.

Emerging research also suggests potential applications in agrochemicals. Thiazole derivatives are known for their herbicidal and fungicidal properties, and modifications based on 2-(2,6-Difluorophenyl)thiazole-4-carbaldehyde may lead to novel crop protection agents with improved environmental profiles. The ability to fine-tune molecular properties allows chemists to develop compounds that are both effective against pests while minimizing ecological impact.

In conclusion,2-(2,6-Difluorophenyl)thiazole-4-carbaldehyde (CAS No.1178060-12-2) represents a multifaceted compound with broad applications across chemical biology and materials science. Its unique structural features enable diverse functionalization strategies, making it a valuable tool for drug discovery and material innovation. As research continues to uncover new ways to exploit its reactivity and binding properties, this molecule is poised to play an increasingly important role in addressing challenges in medicine and technology.